Cas no 2266595-00-8 (tert-Butyl 5-(2-methoxyacetyl)-6-methylhexahydropyrrolo[3,4-b]pyrrole-1(2H)-carboxylate)

• Product Name: tert-Butyl 5-(2-methoxyacetyl)-6-methylhexahydropyrrolo[3,4-b]pyrrole-1(2H)-carboxylate
• CAS No: 2266595-00-8
• MF: C₁₅H₂₆N₂O₄
• MW: 298.377944469452
• CID: 5155154
• Update Time: 2025-08-04

tert-Butyl 5-(2-methoxyacetyl)-6-methylhexahydropyrrolo[3,4-b]pyrrole-1(2H)-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 5-(2-methoxyacetyl)-6-methylhexahydropyrrolo[3,4-b]pyrrole-1(2H)-carboxylate
• tert-butyl 5-(2-methoxyacetyl)-6-methyl-octahydropyrrolo[2,3-c]pyrrole-1-carboxylate

• Inchi： 1S/C15H26N2O4/c1-10-13-11(8-17(10)12(18)9-20-5)6-7-16(13)14(19)21-15(2,3)4/h10-11,13H,6-9H2,1-5H3
• InChI Key： FQQNJXGXJBUWOL-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC2CN(C(COC)=O)C(C)C12)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 418
• XLogP3: 1.2
• Topological Polar Surface Area: 59.1

Additional information on tert-Butyl 5-(2-methoxyacetyl)-6-methylhexahydropyrrolo[3,4-b]pyrrole-1(2H)-carboxylate

tert-Butyl 5-(2-methoxyacetyl)-6-methylhexahydropyrrolo[3,4-b]pyrrole-1(2H)-carboxylate: A Comprehensive Overview

The compound tert-butyl 5-(2-methoxyacetyl)-6-methylhexahydropyrrolo[3,4-b]pyrrole-1(2H)-carboxylate, identified by the CAS number 2266595-00-8, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of hexahydropyrrolopyrroles, which are known for their unique structural properties and bioactivity. The molecule features a bicyclic structure with a pyrrolo[3,4-b]pyrrole core, substituted with a tert-butyl group at position 1 and a 2-methoxyacetyl group at position 5, along with a methyl group at position 6. These substituents contribute to the compound's stability, solubility, and reactivity.

Recent studies have highlighted the importance of hexahydropyrrolopyrroles in drug discovery, particularly in the development of anti-tumor and neuroprotective agents. The tert-butyl group enhances the molecule's lipophilicity, making it more suitable for crossing biological membranes. The 2-methoxyacetyl substituent introduces additional functional groups that can participate in hydrogen bonding and other intermolecular interactions, which are crucial for pharmacological activity. Furthermore, the presence of the methyl group at position 6 contributes to the overall symmetry and stability of the molecule.

The synthesis of this compound involves a multi-step process that typically includes cyclization reactions and functional group transformations. Researchers have employed various strategies to optimize the synthesis pathway, ensuring high yields and purity. For instance, recent advancements in catalytic asymmetric synthesis have enabled the construction of the pyrrolo[3,4-b]pyrrole core with excellent enantioselectivity. The use of microwave-assisted reactions has also been reported to accelerate the cyclization process while maintaining product quality.

In terms of applications, this compound has shown promising results in preclinical studies as a potential therapeutic agent. Its ability to modulate key cellular pathways involved in inflammation and oxidative stress makes it a valuable candidate for treating neurodegenerative diseases such as Alzheimer's disease. Additionally, its anti-proliferative effects on cancer cells have been extensively studied using in vitro models. Recent findings suggest that this compound may inhibit the activity of specific kinases involved in cell cycle regulation and apoptosis.

The structural versatility of this compound also makes it an attractive scaffold for further chemical modifications. By altering the substituents at positions 1, 5, and 6, chemists can explore a wide range of biological activities and optimize pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME). For example, replacing the tert-butyl group with other bulky groups could improve oral bioavailability by enhancing resistance to hepatic first-pass metabolism.

In conclusion, tert-butyl 5-(2-methoxyacetyl)-6-methylhexahydropyrrolo[3,4-b]pyrrole-1(2H)-carboxylate represents a significant advancement in organic chemistry and drug discovery. Its unique structure and functional groups provide a foundation for exploring novel therapeutic agents with improved efficacy and safety profiles. As research continues to uncover its full potential, this compound is expected to play a pivotal role in addressing unmet medical needs across various disease areas.